![molecular formula C20H24N2O5S B3449893 N-(2-methoxybenzyl)-2-[4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide](/img/structure/B3449893.png)
N-(2-methoxybenzyl)-2-[4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide
Overview
Description
N-(2-methoxybenzyl)-2-[4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide, commonly known as MPSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MPSPA is a synthetic compound that belongs to the class of sulfonamide compounds. It has been found to exhibit promising biological activities, making it an attractive target for drug discovery and development.
Mechanism of Action
The exact mechanism of action of MPSPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. MPSPA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. MPSPA has also been found to interact with certain receptors in the body, including the GABA-A receptor, which is involved in the regulation of neurotransmitter activity.
Biochemical and Physiological Effects:
MPSPA has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been found to reduce inflammation and pain in models of arthritis and to exhibit anticonvulsant effects in models of epilepsy. MPSPA has also been found to exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using MPSPA in lab experiments is its well-characterized chemical structure and known mechanism of action. This makes it a useful tool compound for investigating the role of sulfonamide compounds in biological systems. However, one limitation of using MPSPA is its relatively low potency compared to other sulfonamide compounds. This may limit its usefulness as a drug candidate.
Future Directions
There are several future directions for research on MPSPA. One area of focus is the development of more potent analogs of MPSPA for use as drug candidates. Another area of focus is the investigation of the role of sulfonamide compounds in the regulation of neurotransmitter activity. Additionally, further research is needed to fully understand the mechanism of action of MPSPA and its potential applications in the treatment of various diseases.
Scientific Research Applications
MPSPA has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. One of the primary applications of MPSPA in scientific research is as a tool compound for studying the role of sulfonamide compounds in biological systems. MPSPA has been used to investigate the mechanism of action of other sulfonamide compounds and to develop new sulfonamide-based drugs.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-2-(4-pyrrolidin-1-ylsulfonylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-26-19-7-3-2-6-16(19)14-21-20(23)15-27-17-8-10-18(11-9-17)28(24,25)22-12-4-5-13-22/h2-3,6-11H,4-5,12-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYLWXVINFJBVJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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